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Compound of Interest

Compound Name: Sodium metasilicate nonahydrate

Cat. No.: B080671

This technical guide provides a comprehensive overview of the properties, safety information,
and experimental protocols related to sodium metasilicate nonahydrate. It is intended for

researchers, scientists, and professionals in drug development and other relevant scientific
fields.

Physicochemical Properties

Sodium metasilicate nonahydrate is a hydrated salt of silicic acid. It is a white, crystalline, or
granular powder that is highly soluble in water, producing a strongly alkaline solution.[1]

Table 1: General and Physicochemical Properties of Sodium Metasilicate Nonahydrate
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Property

Value

Reference(s)

Chemical Formula

Naz2SiO3-9H20

[1]2]

CAS Number 13517-24-3 [1][2]

Molecular Weight 284.20 g/mol [2]
White, colorless crystals or fine

Appearance [1]
powder

Odor Odorless [1]

Melting Point ~48°C - 72°C (decomposes) [11[3]

Solubility Highly soluble in water [1114]

pH (1% solution)

Strongly alkaline

[1]

Density

2.614 g/cm3 (for anhydrous)

[5]

Safety and Hazard Information

Sodium metasilicate nonahydrate is classified as a corrosive substance and requires careful
handling to avoid severe skin burns and eye damage.[2][6] It is also known to cause respiratory
irritation.[2][7]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Reference(s)

Causes severe skin
Hazard H314 burns and eye [2]

damage

May cause respiratory
H335 T [21[7]
irritation

May be corrosive to
H290 [6][8]
metals

Do not breathe
Precautionary P260 dust/fume/gas/mistiva  [7]

pors/spray

Wear protective
gloves/protective

P280 clothing/eye [2]
protection/face

protection

IF IN EYES: Rinse
cautiously with water
for several minutes.

P305 + P351 + P338 Remove contact [2]
lenses, if present and
easy to do. Continue

rinsing

Immediately call a
P310 POISON CENTER or [2]

doctor/physician

Experimental Protocols

The following are representative methodologies for determining key physicochemical properties
of sodium metasilicate nonahydrate, based on standard laboratory practices and OECD
guidelines.
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Determination of Melting Point

Principle: This protocol is based on the capillary method, a standard technique for determining
the melting point of a solid crystalline substance.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry sodium metasilicate
nonahydrate is packed into a capillary tube to a height of 2-3 mm.

e Apparatus: A calibrated melting point apparatus with a heating block and a thermometer or a
digital temperature sensor is used.

e Procedure:
o The capillary tube is placed in the heating block of the apparatus.
o The sample is heated at a steady rate of 1-2°C per minute.

o The temperature at which the substance begins to melt (onset of liquefaction) and the
temperature at which it is completely liquid are recorded. Due to decomposition, the
melting point may be observed as a range.

o Data Analysis: The melting point is reported as a range from the onset to the completion of
melting.

Determination of pH of an Aqueous Solution

Principle: This protocol describes the potentiometric measurement of the pH of a 1% (w/v)
aqueous solution of sodium metasilicate nonahydrate using a calibrated pH meter.

Methodology:

o Solution Preparation: 1.0 g of sodium metasilicate nonahydrate is accurately weighed and
dissolved in deionized water in a 100 mL volumetric flask. The solution is made up to the
mark with deionized water and mixed thoroughly.
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e Apparatus: A pH meter with a glass electrode, calibrated using standard buffer solutions
(e.g., pH 7, 10, and 12).

e Procedure:
o The pH meter is calibrated according to the manufacturer's instructions.

o The electrode is rinsed with deionized water and then with a small portion of the sample
solution.

o The electrode is immersed in the 1% sodium metasilicate nonahydrate solution, and the
pH reading is allowed to stabilize.

o The stable pH value is recorded.

o Data Analysis: The pH of the solution is reported to two decimal places.

Determination of Aqueous Solubility

Principle: This protocol is based on a dynamic method for determining the solubility of a
substance in water at a specific temperature.

Methodology:

e Apparatus: A thermostatically controlled water bath with a magnetic stirrer, a quartz vessel,
and a calibrated thermometer.

e Procedure:

o A known volume of deionized water is placed in the quartz vessel and allowed to reach
thermal equilibrium in the water bath at the desired temperature (e.g., 25°C).

o Sodium metasilicate nonahydrate is added to the water in small, pre-weighed
increments while stirring continuously.

o The additions are continued until a small amount of undissolved solid remains, indicating
that the solution is saturated.
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o The total mass of the dissolved solid is recorded.

o Data Analysis: The solubility is calculated and expressed as grams of solute per 100 grams
of solvent ( g/100 g H20).

Safe Handling and Storage Workflow

The following diagram illustrates a logical workflow for the safe handling and storage of
corrosive solids like sodium metasilicate nonahydrate.
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Inspect Container

Store in a Cool, Dry,
Well-Ventilated Area
Away from Acids

Wear Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves
- Lab Coat/Coveralls

Handle in a Well-Ventilated Area
(e.g., Fume Hood)
Avoid Dust Generation

Spill Occurs

Spill Occurs

Use in Experiment

Spill Cleanup Procedure:
1. Evacuate Area
2. Wear Full PPE
3. Neutralize (if safe)
4. Absorb with Inert Material
5. Collect in a Labeled Container

After Use

Dispose of Waste According to
Local, State, and Federal Regulations

End of Workflow

Click to download full resolution via product page

Caption: A workflow diagram for the safe handling and storage of corrosive solids.
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Applications

Sodium metasilicate nhonahydrate is a versatile chemical with a wide range of industrial
applications, including:

Detergents and Cleaning Products: It acts as a powerful cleaning agent and degreaser due
to its high alkalinity.[1][4]

e Ceramics: It is used as a deflocculant in ceramic slips to reduce viscosity.
o Construction: It is utilized as a binder in cements and other construction materials.[9]

e Pulp and Paper Industry: It is employed in the de-inking of recycled paper and as a
bleaching aid.

» Textile Processing: It is used as a scouring and bleaching agent.[4]

Reactivity and Stability

Sodium metasilicate nonahydrate is stable under normal conditions.[1] However, it is a
hygroscopic substance and will absorb moisture from the air. It is incompatible with strong
acids, with which it can react exothermically.[10] Contact with certain metals may produce
flammable hydrogen gas. When heated to decomposition, it may emit toxic fumes of sodium
oxide and silicon oxides.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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